Cas no 13563-04-7 (2-Hydroxy-N-pyridin-2-ylbenzamide)

• Product Name: 2-Hydroxy-N-pyridin-2-ylbenzamide
• CAS No: 13563-04-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD00124203
• CID: 168830
• PubChem ID: 202935
• Update Time: 2025-06-08

2-Hydroxy-N-pyridin-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-N-(pyridin-2-yl)benzamide
• 2-Hydroxy-N-pyridin-2-ylbenzamide
• Benzamide,2-hydroxy-N-2-pyridinyl-
• 2-Hydroxy-N-2-pyridinylbenzamide
• Benzamide,2-hydroxy-N-2-pyridinyl
• Salicyl-2'-pyridylamide
• Salicylamide,N-2-pyridyl
• Brn 0172919
• UKRORGSYN-BB BBV-102819
• N-2-Pyridylsalicylamide
• Salicylamide, N-2-pyridyl-
• N-(Pyridin-2-yl)salicylamide
• 2-hydroxy-N-(2-pyridyl)benzamide
• 2-hydroxy-N-(2-pyridinyl)benzamide
• 2-hydroxy-N-2-pyridinylbenzamide(SALTDATA: FREE)
• CBMicro_031021
• Benzamide, 2-hydroxy-N-2-pyridinyl-
• CS-0116853
• SCHEMBL17675194
• DTXSID00159481
• CHEMBL458878
• 5559-94-4
• 13563-04-7
• Oprea1_241125
• LS-09017
• Z56871634
• AKOS000207040
• HMS1676H16
• MFCD00124203
• RAEVIQJZJBWVCX-UHFFFAOYSA-N
• Oprea1_011338
• CCG-489
• BIM-0030915.P001
• AE-641/02605026
• 5-22-08-00361 (Beilstein Handbook Reference)

• MDL： MFCD00124203
• Inchi： 1S/C12H10N2O2/c15-10-6-2-1-5-9(10)12(16)14-11-7-3-4-8-13-11/h1-8,15H,(H,13,14,16)
• InChI Key： RAEVIQJZJBWVCX-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(NC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.339
• Boiling Point: 314.8°Cat760mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.685
• PSA: 62.22000
• LogP: 2.11250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-N-pyridin-2-ylbenzamide

Comprehensive Overview of 2-Hydroxy-N-pyridin-2-ylbenzamide (CAS No. 13563-04-7): Properties, Applications, and Research Insights

2-Hydroxy-N-pyridin-2-ylbenzamide (CAS No. 13563-04-7), also known as HPPB, is a bioactive organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzamide derivative features a hydroxyl group and a pyridine moiety, which contribute to its unique physicochemical properties and versatile applications. Researchers and industries are increasingly exploring its potential due to its structural adaptability and functional diversity.

The compound’s molecular structure, characterized by the N-pyridin-2-yl substitution, enables interactions with various biological targets, making it a candidate for drug discovery. Recent studies highlight its relevance in enzyme inhibition and receptor modulation, aligning with the growing demand for small-molecule therapeutics. Its chelating properties also open doors for applications in metal ion coordination, a topic trending in materials science.

In the context of green chemistry, 2-Hydroxy-N-pyridin-2-ylbenzamide is being investigated for its role in sustainable synthesis. With the rise of eco-friendly catalysts and biodegradable intermediates, this compound’s mild reactivity and stability under ambient conditions position it as a promising building block. Questions like “How does HPPB compare to other amide-based compounds in catalytic efficiency?” are frequently searched, reflecting user interest in comparative analyses.

From an analytical perspective, advanced techniques such as HPLC and mass spectrometry are employed to quantify and characterize 13563-04-7. Its UV absorption properties make it suitable for spectroscopic studies, a feature often queried by researchers optimizing detection methods. The compound’s solubility profile in polar solvents like DMSO and methanol further enhances its utility in lab settings.

The pharmaceutical industry’s focus on targeted drug delivery has spurred investigations into 2-Hydroxy-N-pyridin-2-ylbenzamide as a ligand or prodrug component. Searches for “HPPB in anticancer research” or “neuroprotective effects of benzamide derivatives” underscore its multidisciplinary appeal. Its low toxicity profile, as evidenced by preliminary in vitro assays, adds to its attractiveness for biomedical applications.

Beyond life sciences, CAS No. 13563-04-7 finds niche uses in agrochemical formulations, where its stability and bioactivity are leveraged for crop protection. The compound’s potential in polymer stabilization and corrosion inhibition is another area of exploration, resonating with industrial queries about “long-lasting additives for materials.”

In summary, 2-Hydroxy-N-pyridin-2-ylbenzamide exemplifies the convergence of chemical innovation and practical utility. Its multifaceted roles—from pharmacology to materials engineering—make it a subject of enduring relevance. As research progresses, this compound is poised to address emerging challenges in healthcare and sustainable technology, answering the pressing questions of today’s scientific community.